Cas no 2309433-02-9 (1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)-)

• Product Name: 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)-
• CAS No: 2309433-02-9
• MF: C₃H₉ClFNO
• MW: 129.561063528061
• CID: 6545469
• PubChem ID: 138991285
• Update Time: 2025-11-01

1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)-
• (2S)-3-Amino-2-fluoropropan-1-ol hydrochloride
• (S)-3-Amino-2-fluoropropan-1-ol hydrochloride
• (2S)-2-fluoro-3-hydroxypropan-1-aminium chloride
• AT21904
• 2309433-02-9
• MFCD30829714
• (2S)-3-amino-2-fluoropropan-1-ol;hydrochloride
• (S)-3-AMINO-2-FLUOROPROPAN-1-OL HCL
• EN300-7353971
• starbld0008474
• SCHEMBL25235322

• Inchi： 1S/C3H8FNO.ClH/c4-3(1-5)2-6;/h3,6H,1-2,5H2;1H/t3-;/m0./s1
• InChI Key： FXGLUSCLLWMQRL-DFWYDOINSA-N
• SMILES： [C@@H](F)(CO)CN.Cl

Computed Properties

• Exact Mass: 129.0356698g/mol
• Monoisotopic Mass: 129.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 34
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)-

Comprehensive Analysis of 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)- (CAS No. 2309433-02-9)

The compound 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)- (CAS No. 2309433-02-9) is a chiral fluorinated amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the fluoro and amino functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. The (2S)- stereochemistry further enhances its utility in asymmetric synthesis, a growing area of interest in drug development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend driven by the pharmaceutical industry's focus on precision medicine. Researchers frequently search for "chiral building blocks" or "fluorinated amino alcohols" to design novel therapeutics, positioning this compound as a key player in modern synthetic chemistry. Its hydrochloride salt form also improves solubility, a critical factor in formulation development.

The synthesis of 1-Propanol, 3-amino-2-fluoro-, hydrochloride (1:1), (2S)- often involves stereoselective methods, aligning with the industry's shift toward sustainable and efficient catalytic processes. Questions like "how to synthesize fluorinated amino alcohols" or "applications of chiral propanol derivatives" reflect user interest in its preparation and uses. Analytical techniques such as HPLC and NMR are essential for verifying its enantiomeric purity, a topic frequently discussed in quality control forums.

Beyond pharmaceuticals, this compound's 3-amino-2-fluoro motif attracts attention in material science, particularly for designing functional polymers. Searches for "fluoro-substituted polymers" or "amino alcohol-based coatings" highlight cross-disciplinary applications. Its thermal stability and hydrogen-bonding capacity make it suitable for advanced material engineering, though rigorous safety assessments remain imperative for industrial adoption.

Regulatory compliance and green chemistry principles are increasingly shaping the discourse around compounds like CAS No. 2309433-02-9. Queries such as "environmental impact of fluorinated intermediates" underscore the need for eco-friendly synthesis routes. As research progresses, this compound's role in next-generation drug candidates and smart materials is expected to expand, solidifying its relevance in scientific innovation.